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Compound of Interest

Compound Name: Vitamin E-13C2,d6

cat. No.: B12414318

Technical Guide: Vitamin E-3C2,de

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Vitamin E-13C2,ds, a stable isotope-
labeled form of a-tocopherol. This document details its typical analytical specifications,
explores its role in key cellular signaling pathways, and presents a representative experimental
workflow for its application in research settings.

Certificate of Analysis (Typical Data)

The following table summarizes the typical quantitative data found on a Certificate of Analysis
for Vitamin E-3C2,ds. These values are representative and may vary slightly between different
commercial suppliers.
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Parameter Specification

Chemical Formula C2713C2H44D602

Molecular Weight 438.72 g/mol

Appearance Clear, colorless to slightly yellow viscous oll

Chemical Purity (HPLC) >98%

Isotopic Purity (13C) >99%

Isotopic Purity (D) >98%

Solubility Soluble in acetone, ethanol, and vegetable oils;
practically insoluble in water.[1]

Storage Conditions Store at -20°C, protected from light.[2]

Heavy Metals

Lead (Pb) <10 ppm
Arsenic (As) <2 ppm
Mercury (Hg) <1 ppm

Role in Cellular Signaling

Vitamin E, primarily a-tocopherol, is not only a potent lipid-soluble antioxidant but also a
modulator of various signal transduction pathways.[3][4] Its functions extend beyond protecting
cell membranes from oxidative damage to regulating gene expression and enzymatic activity.

[4]

Modulation of Protein Kinase C (PKC) Pathway

One of the most well-documented non-antioxidant roles of a-tocopherol is the inhibition of
Protein Kinase C (PKC) activity.[3][5] This regulation is not due to direct interaction with PKC
but is linked to the activation of protein phosphatase 2A (PP2A), which dephosphorylates and
thereby inactivates PKCa.[5] The inhibition of PKC by a-tocopherol can impact downstream
cellular processes such as cell proliferation.[3][5]
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Caption: a-Tocopherol-mediated inhibition of the Protein Kinase C pathway.

Influence on Gene Expression

Vitamin E has been shown to regulate the expression of a variety of genes involved in lipid
metabolism, inflammation, and cell cycle control.[6] For instance, it can downregulate the
expression of scavenger receptors like CD36, which are involved in lipid uptake and
atherosclerosis.[6][7] This regulation can occur through the modulation of transcription factors
such as Pregnane X Receptor (PXR).[6]
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Caption: Regulation of gene expression by tocopherols via transcription factors.
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Experimental Protocols

Stable isotope-labeled compounds like Vitamin E-13Cz2,de are primarily used as tracers in
metabolic research and for quantitation in pharmacokinetic studies.[8] The heavy isotopes
allow for the differentiation of the administered compound from its endogenous counterparts

using mass spectrometry.

Representative Experimental Workflow: Metabolic Fate
Analysis

This workflow outlines a general procedure for tracing the metabolic fate of Vitamin E-13C2,ds in
a cell culture model.
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Caption: Workflow for a metabolic fate study using Vitamin E-3Cz,des.
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Methodologies:

o Cell Culture: Plate cells (e.g., HepG2 human hepatoma cells) in appropriate culture vessels
and grow to desired confluency.

e Dosing Solution Preparation: Prepare a stock solution of Vitamin E-13C2,de in a suitable
solvent (e.g., ethanol) and dilute to the final working concentration in the cell culture medium.

e Incubation: Replace the existing medium with the dosing medium containing Vitamin E-
13Cz2,ds. Incubate the cells for various time points.

o Cell Harvesting and Lysis: At each time point, wash the cells with ice-cold phosphate-
buffered saline (PBS) and then lyse the cells using a suitable lysis buffer.

o Metabolite Extraction: Perform a liquid-liquid extraction on the cell lysate, typically using a
combination of polar and non-polar solvents (e.g., methanol, chloroform, and water) to
separate the lipid-soluble metabolites.

o LC-MS/MS Analysis: Analyze the lipid fraction using a liquid chromatography-tandem mass
spectrometry (LC-MS/MS) system. Develop a multiple reaction monitoring (MRM) method to
specifically detect and quantify the parent Vitamin E-13C2,ds and its expected labeled
metabolites based on their unigue mass-to-charge ratios.

o Data Analysis: Integrate the peak areas from the LC-MS/MS chromatograms to determine
the concentration of the labeled compounds at each time point. Use this data to calculate
rates of uptake, metabolism, and turnover.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in methanol - Cambridge Isotope Laboratories, CDLM-11053-1.2 [isotope.com]
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[2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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